Cas no 62357-70-4 ((1R,2R,3R,5R)-3-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol)

• Product Name: (1R,2R,3R,5R)-3-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
• CAS No: 62357-70-4
• MF: C₁₁H₁₅N₅O₃
• MW: 265.268501520157
• CID: 1637198
• PubChem ID: 451907
• Update Time: 2025-04-21

(1R,2R,3R,5R)-3-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (1R,2R,3R,5R)-3-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
• 1,2-Cyclopentanediol, 3-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2R,3R,5R)-
• SCHEMBL10353291
• C-2',3'-OH ara-A
• 62357-70-4
• 1,2-Cyclopentanediol, 3-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2R,3R,5R)
• NSC615828
• DTXSID50211402
• (1R,2R,3R,5R)-3-(6-aminopurin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
• NSC 615828
• Carbocyclic-2',3'-OH ara-adenosine
• CHEMBL2311111

• Inchi： 1S/C11H15N5O3/c12-10-7-11(14-3-13-10)16(4-15-7)6-1-5(2-17)8(18)9(6)19/h3-6,8-9,17-19H,1-2H2,(H2,12,13,14)/t5-,6-,8-,9-/m1/s1
• InChI Key： UGRNVLGKAGREKS-SQEXRHODSA-N
• SMILES： O[C@H]1[C@@H]([C@@H](CO)C[C@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 265.11765
• Monoisotopic Mass: 265.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 130.31